Cas no 64935-38-2 (2-Octenal, 2-butyl-, (E)-)

• Product Name: 2-Octenal, 2-butyl-, (E)-
• CAS No: 64935-38-2
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 411705
• PubChem ID: 5352696
• Update Time: 2025-04-19

2-Octenal, 2-butyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Octenal, 2-butyl-, (E)-
• (E)-2-butyloct-2-enal
• 49D14RAJ7M
• UNII-49D14RAJ7M
• 2-butyl-2-octenal (Z)
• 2-Butyl-2-octenal, (2E)-
• 528869X357
• 64935-38-2
• LYGMPIZYNJGJKP-ZRDIBKRKSA-N
• 2-Octenal, 2-butyl, (E)-
• 2-Octenal, 2-butyl-, (2E)-
• 2-Hexylidenehexanal, E-
• 2-butyl-2-octenal (E)
• DTXSID501314164
• (2E)-2-butyl-2-octenal
• SCHEMBL730612
• 2-BUTYL-2-OCTENAL
• (E)-2-butyl-2-octenal
• FEMA no. 4616, E-
• Q27260976
• UNII-528869X357

• Inchi： 1S/C12H22O/c1-3-5-7-8-10-12(11-13)9-6-4-2/h10-11H,3-9H2,1-2H3/b12-10+
• InChI Key： LYGMPIZYNJGJKP-ZRDIBKRKSA-N
• SMILES： O=C/C(=C/CCCCC)/CCCC

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes